Cas no 2172316-57-1 (N,N-dimethyl-2-(oxolan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-(oxolan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2172316-57-1
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 6389761
• PubChem ID: 165533142
• Update Time: 2025-05-24

N,N-dimethyl-2-(oxolan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(oxolan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• EN300-1582139
• N,N-dimethyl-2-(oxolan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 2172316-57-1

• Inchi： 1S/C12H16N4O/c1-16(2)12-8-5-6-13-10(8)14-11(15-12)9-4-3-7-17-9/h5-6,9H,3-4,7H2,1-2H3,(H,13,14,15)
• InChI Key： JUNATOKLNLTATJ-UHFFFAOYSA-N
• SMILES： O1CCCC1C1N=C2C(C=CN2)=C(N(C)C)N=1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54Ų

Additional information on N,N-dimethyl-2-(oxolan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine

N,N-Dimethyl-2-(Oxolan-2-yl)-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine: A Comprehensive Overview

The compound N,N-Dimethyl-2-(Oxolan-2-yl)-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine, with the CAS number NO2172316-57-1, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a pyrrolopyrimidine core with substituents that confer unique chemical and biological properties.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in the development of novel therapeutic agents. The presence of the oxolane (tetrahydrofuran) ring in this compound adds an additional layer of complexity to its structure, potentially enhancing its bioavailability and stability. The dimethylamino group attached to the nitrogen atom further modulates the molecule's electronic properties, making it a promising candidate for various pharmacological applications.

One of the most significant advancements in the study of this compound involves its synthesis. Researchers have developed efficient and scalable methods to synthesize N,N-Dimethyl-2-(Oxolan-2-yl)-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine using a combination of microwave-assisted reactions and catalytic processes. These methods not only improve yield but also reduce the environmental footprint of the synthesis, aligning with the principles of green chemistry.

The biological activity of this compound has been extensively investigated. In vitro studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical trials have shown promising results in models of neurodegenerative diseases, where the compound exhibits neuroprotective properties by modulating glutamate signaling.

Another area of interest is the compound's role in cancer therapy. Recent research has revealed that N,N-Dimethyl-2-(Oxolan-2-yl)-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine can selectively target cancer cells by inhibiting specific oncogenic pathways. This selectivity minimizes off-target effects and enhances its therapeutic index, making it a compelling candidate for further development as an anticancer drug.

In terms of applications beyond medicine, this compound has shown potential in agricultural chemistry as a plant growth regulator. Studies indicate that it can stimulate root development in crops, offering a sustainable solution to enhance crop yield without adverse environmental impacts.

The future prospects for N,N-Dimethyl-2-(Oxolan-2-yl)-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine are bright, with ongoing research exploring its use in advanced drug delivery systems. Its structural versatility allows for easy modification to improve pharmacokinetic profiles, paving the way for personalized medicine approaches.

In conclusion, N,N-Dimethyl-2-(Oxolan-2-yl)-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique chemical structure and diverse biological activities make it a focal point for researchers aiming to develop innovative solutions in healthcare and beyond.